3-(4-(1H-1,2,4-Triazol-1-yl)phenyl)isoxazol-5-amine

• Molecular Formula: C11H9N5O
• Molecular Weight: 227.22 g/mol
• IUPAC Name: 3-[4-(1,2,4-triazol-1-yl)phenyl]-1,2-oxazol-5-amine
• InChI: InChI=1S/C11H9N5O/c12-11-5-10(15-17-11)8-1-3-9(4-2-8)16-7-13-6-14-16/h1-7H,12H2
• InChI Key: PYYINNOYAINISJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=C2)N)N3C=NC=N3

Description

The compound “MFCD33022516” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD33022516” involves multiple steps, each requiring precise conditions to ensure the desired product. The synthetic route typically starts with the selection of appropriate starting materials, followed by a series of chemical reactions such as condensation, cyclization, and purification processes. The reaction conditions, including temperature, pressure, and pH, are carefully controlled to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of “MFCD33022516” is scaled up using large reactors and automated systems. The process involves continuous monitoring and adjustment of reaction parameters to maintain consistency and efficiency. The use of advanced technologies such as high-performance liquid chromatography and mass spectrometry ensures the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

“MFCD33022516” undergoes various chemical reactions, including:

Oxidation: The compound reacts with oxidizing agents to form oxidized derivatives.

Reduction: It can be reduced using reducing agents to yield reduced forms.

Substitution: The compound participates in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving “MFCD33022516” typically use reagents such as hydrogen peroxide for oxidation, sodium borohydride for reduction, and halogenated compounds for substitution. The conditions for these reactions vary, with temperature and solvent choice playing crucial roles.

Major Products Formed

The major products formed from the reactions of “MFCD33022516” depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated forms.

Scientific Research Applications

“MFCD33022516” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research explores its therapeutic potential in treating various diseases.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which “MFCD33022516” exerts its effects involves interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s binding to these targets can modulate biological pathways, leading to its observed effects. Detailed studies on its mechanism of action help in understanding its potential therapeutic applications.